Cas no 150446-04-1 (1H-Indole,3-(1H-imidazol-1-ylmethyl)-2-methyl-5-nitro-1-(phenylmethyl)-)

• Product Name: 1H-Indole,3-(1H-imidazol-1-ylmethyl)-2-methyl-5-nitro-1-(phenylmethyl)-
• CAS No: 150446-04-1
• MF: C₂₀H₁₈N₄O₂
• MW: 346.382524013519
• CID: 178168
• PubChem ID: 154650
• Update Time: 2025-04-19

1H-Indole,3-(1H-imidazol-1-ylmethyl)-2-methyl-5-nitro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,3-(1H-imidazol-1-ylmethyl)-2-methyl-5-nitro-1-(phenylmethyl)-
• 1-benzyl-3-(imidazol-1-ylmethyl)-2-methyl-5-nitroindole
• 1-Benzyl-3-(1H-imidazol-1-ylmethyl)-2-methyl-5-nitro-1H-indole
• DTXSID80164553
• 150446-04-1
• CCRIS 6578
• 3-(1H-Imidazol-1-ylmethyl)-2-methyl-5-nitro-1-(phenylmethyl)-1H-indole

• Inchi： 1S/C20H18N4O2/c1-15-19(13-22-10-9-21-14-22)18-11-17(24(25)26)7-8-20(18)23(15)12-16-5-3-2-4-6-16/h2-11,14H,12-13H2,1H3
• InChI Key： KKYYXNKNUHPCHM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C(CN1C=NC=C1)=C(C)N2CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 346.14314
• Monoisotopic Mass: 346.142976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6
• XLogP3: 3.5

Experimental Properties

• Density: 1.27
• Boiling Point: 614.2°Cat760mmHg
• Flash Point: 325.3°C
• Refractive Index: 1.667
• PSA: 65.89